Cas no 820250-48-4 (2(1H)-Pyrazinone,5-methyl-3-(1-methylethyl)-)

• Product Name: 2(1H)-Pyrazinone,5-methyl-3-(1-methylethyl)-
• CAS No: 820250-48-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 715749
• PubChem ID: 23165703
• Update Time: 2025-04-19

2(1H)-Pyrazinone,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-methyl-3-(1-methylethyl)-
• 820250-48-4
• 3-Isopropyl-5-methylpyrazin-2-ol

• Inchi： 1S/C8H12N2O/c1-5(2)7-8(11)9-4-6(3)10-7/h4-5H,1-3H3,(H,9,11)
• InChI Key： UTBLDICZIGKNFF-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)=NC(C)=CN1

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines